Cas no 85772-41-4 (4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one)
85772-41-4 structure
Product Name:4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
CAS No:85772-41-4
MF:C17H14N4OS
MW:322.384261608124
CID:868485
PubChem ID:7064036
Update Time:2025-04-19
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2,3-dimethylphenyl)-1-thioxo-2,4-dihydro[1,2,4]triazolo[4,3-a]quinazolin-5(1H)-one
- 4-(2,3-DIMETHYLPHENYL)-1-MERCAPTO[1,2,4]TRIAZOLO[4,3-A]QUINAZOLIN-5(4H)-ONE
- 4-(2,3-dimethylphenyl)-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
- 4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one
- BDBM50548854
- SMR000595260
- 85772-41-4
- SCHEMBL24324390
- DTXSID30427701
- AKOS027380653
- MLS001176225
- CS-0234849
- Z104520986
- CHEMBL1595610
- HMS2910C08
- 4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
- 4-(2,3-Dimethylphenyl)-1-mercapto-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one
- EN300-14834
-
- MDL： MFCD07366416
- Inchi： 1S/C17H14N4OS/c1-10-6-5-9-13(11(10)2)20-15(22)12-7-3-4-8-14(12)21-16(20)18-19-17(21)23/h3-9H,1-2H3,(H,19,23)
- InChI Key： BLZLSOAYWCNFDM-UHFFFAOYSA-N
- SMILES： S=C1NN=C2N1C1C=CC=CC=1C(N2C1C=CC=C(C)C=1C)=O
Computed Properties
- Exact Mass: 322.08883226g/mol
- Monoisotopic Mass: 322.08883226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 80Ų
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-14834-0.05g |
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
85772-41-4 | 95.0% | 0.05g |
$42.0 | 2025-03-21 | |
| Enamine | EN300-14834-0.1g |
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
85772-41-4 | 95.0% | 0.1g |
$66.0 | 2025-03-21 | |
| Enamine | EN300-14834-0.25g |
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
85772-41-4 | 95.0% | 0.25g |
$92.0 | 2025-03-21 | |
| Enamine | EN300-14834-0.5g |
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
85772-41-4 | 95.0% | 0.5g |
$175.0 | 2025-03-21 | |
| Enamine | EN300-14834-1.0g |
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
85772-41-4 | 95.0% | 1.0g |
$256.0 | 2025-03-21 | |
| Enamine | EN300-14834-2.5g |
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
85772-41-4 | 95.0% | 2.5g |
$503.0 | 2025-03-21 | |
| Enamine | EN300-14834-5.0g |
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
85772-41-4 | 95.0% | 5.0g |
$743.0 | 2025-03-21 | |
| Enamine | EN300-14834-10.0g |
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one |
85772-41-4 | 95.0% | 10.0g |
$1101.0 | 2025-03-21 | |
| A2B Chem LLC | AC18550-50mg |
4-(2,3-Dimethylphenyl)-1-mercapto-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one |
85772-41-4 | 95% | 50mg |
$250.00 | 2024-04-19 | |
| A2B Chem LLC | AC18550-100mg |
4-(2,3-Dimethylphenyl)-1-mercapto-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one |
85772-41-4 | 95% | 100mg |
$278.00 | 2024-04-19 |
4-(2,3-dimethylphenyl)-1-sulfanyl-4H,5H-1,2,4triazolo4,3-aquinazolin-5-one Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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